Cas no 681441-16-7 (Benzenamine, 4-(4-bromo-3-methyl-1H-pyrazol-1-yl)-N-methyl-)
681441-16-7 structure
Product Name:Benzenamine, 4-(4-bromo-3-methyl-1H-pyrazol-1-yl)-N-methyl-
CAS No:681441-16-7
MF:C11H12BrN3
MW:266.13708114624
CID:4141798
PubChem ID:60055808
Update Time:2025-04-24
Benzenamine, 4-(4-bromo-3-methyl-1H-pyrazol-1-yl)-N-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 4-(4-bromo-3-methyl-1H-pyrazol-1-yl)-N-methyl-
- SCHEMBL6155235
- IWCFVZLYVBSAAM-UHFFFAOYSA-N
- 681441-16-7
- DB-117505
- 4-Bromo-1-(4-methylaminophenyl)-3-methylpyrazole
-
- Inchi: 1S/C11H12BrN3/c1-8-11(12)7-15(14-8)10-5-3-9(13-2)4-6-10/h3-7,13H,1-2H3
- InChI Key: IWCFVZLYVBSAAM-UHFFFAOYSA-N
- SMILES: C1(NC)=CC=C(N2C=C(Br)C(C)=N2)C=C1
Computed Properties
- Exact Mass: 265.02146Da
- Monoisotopic Mass: 265.02146Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 29.9Ų
Benzenamine, 4-(4-bromo-3-methyl-1H-pyrazol-1-yl)-N-methyl- Related Literature
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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2. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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